Cas no 1211589-34-2 (3-Bromo-6-(chloromethyl)-2-methylpyridine)

• Product Name: 3-Bromo-6-(chloromethyl)-2-methylpyridine
• CAS No: 1211589-34-2
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4900256
• Update Time: 2025-10-30

3-Bromo-6-(chloromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(chloromethyl)-2-methylpyridine
• 3-Bromo-6-chloromethyl-2-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,4H2,1H3
• InChI Key： XBKXLBQFHZTLPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(chloromethyl)-2-methylpyridine

Introduction to 3-Bromo-6-(chloromethyl)-2-methylpyridine (CAS No. 1211589-34-2) and Its Applications in Modern Chemical Research

3-Bromo-6-(chloromethyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1211589-34-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its bromo and chloromethyl substituents on a pyridine backbone, has garnered attention due to its versatile reactivity and potential applications in the synthesis of bioactive molecules. The structural features of this compound make it a valuable building block for the construction of more complex chemical entities, particularly in the pharmaceutical and agrochemical industries.

The pyridine core of 3-Bromo-6-(chloromethyl)-2-methylpyridine is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of both bromo and chloromethyl groups provides multiple sites for functionalization, enabling chemists to tailor the molecule's properties for specific applications. This dual functionality has been exploited in the development of novel drug candidates, where modifications at these positions can influence potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been a growing interest in the use of halogenated pyridines as key intermediates in drug discovery. Halogens, such as bromine and chlorine, are known to enhance the metabolic stability and binding affinity of small molecules. The bromo group in 3-Bromo-6-(chloromethyl)-2-methylpyridine can be readily engaged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental transformations in modern synthetic chemistry. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the molecular diversity accessible from this starting material.

The chloromethyl moiety presents another avenue for further derivatization. Chloromethyl groups can be transformed into various functional groups through nucleophilic substitution reactions, including formation of ethers, thioethers, or amines. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive peptides, where the chloromethyl group serves as a convenient handle for introducing side chains or other modifications. Such strategies are particularly useful in developing inhibitors or modulators of protein-protein interactions, which are critical targets in therapeutic intervention.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Bromo-6-(chloromethyl)-2-methylpyridine. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound. Palladium-catalyzed cross-coupling reactions have been particularly effective in introducing aryl or vinyl groups at the bromo position, while copper-mediated reactions have been used to functionalize the chloromethyl group with various nucleophiles. These developments have streamlined synthetic routes and improved yields, making 3-Bromo-6-(chloromethyl)-2-methylpyridine an even more attractive intermediate for industrial applications.

The pharmaceutical industry has also recognized the potential of 3-Bromo-6-(chloromethyl)-2-methylpyridine in drug development. Several studies have demonstrated its use as a precursor to novel therapeutic agents targeting various diseases. For example, derivatives of this compound have been investigated as kinase inhibitors, where the pyridine scaffold interacts with the ATP-binding site of kinases. Additionally, modifications at the bromo and chloromethyl positions have allowed for fine-tuning of binding affinities and selectivities against specific kinases or other therapeutic targets.

In agrochemical research, 3-Bromo-6-(chloromethyl)-2-methylpyridine has been utilized in the synthesis of novel pesticides and herbicides. The structural features of this compound make it a suitable candidate for developing compounds that interact with biological pathways in pests or weeds. By leveraging its reactivity at both the bromo and chloromethyl positions, chemists have been able to design molecules with enhanced efficacy and reduced environmental impact.

The synthesis of 3-Bromo-6-(chloromethyl)-2-methylpyridine itself is an interesting challenge that has been addressed through various methodologies. Traditional approaches often involve multi-step sequences starting from commercially available pyridine derivatives. However, recent reports have highlighted more concise synthetic routes that minimize purification steps and improve overall yields. These advances reflect the ongoing effort within the chemical community to develop more efficient and sustainable synthetic strategies.

Future directions in the study of 3-Bromo-6-(chloromethyl)-2-methylpyridine may include exploring its role in medicinal chemistry through computational modeling and high-throughput screening techniques. By integrating these approaches with traditional synthetic methodologies, researchers can accelerate the discovery of new bioactive compounds derived from this versatile intermediate. Additionally, investigating its applications in material science could open up new avenues for developing advanced materials with unique properties.

In conclusion,3-Bromo-6-(chloromethyl)-2-methylpyridine (CAS No. 1211589-34-2) is a multifaceted compound with significant potential in pharmaceuticals、agrochemicals，and materials science。 Its structural features，including dual halogen functionality，make it a valuable building block for constructing complex molecules。With ongoing advancements in synthetic chemistry，the applications of this compound are likely to expand，driving innovation across multiple scientific disciplines。